![molecular formula C3H6F3N3O B2619077 1-Amino-3-(2,2,2-trifluoroethyl)urea CAS No. 1094561-65-5](/img/structure/B2619077.png)
1-Amino-3-(2,2,2-trifluoroethyl)urea
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Overview
Description
Synthesis Analysis
The synthesis pathway for 1-Amino-3-(2,2,2-trifluoroethyl)urea involves the reaction of 2,2,2-trifluoroethyl isocyanate with urea in the presence of a suitable solvent and catalyst. The starting materials include 2,2,2-trifluoroethanol, phosgene, ammonia, and urea. The process involves the conversion of 2,2,2-trifluoroethanol to 2,2,2-trifluoroethyl isocyanate using phosgene, followed by the reaction of 2,2,2-trifluoroethyl isocyanate with urea to form 1-Amino-3-(2,2,2-trifluoroethyl)urea. The product is then purified by recrystallization or other suitable methods.Molecular Structure Analysis
The molecular formula of 1-Amino-3-(2,2,2-trifluoroethyl)urea is C3H6F3N3O . Its molecular weight is 157.1 g/mol .Chemical Reactions Analysis
1-Amino-3-(2,2,2-trifluoroethyl)urea has been extensively studied for its therapeutic potential in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It also has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.Physical And Chemical Properties Analysis
1-Amino-3-(2,2,2-trifluoroethyl)urea is a white crystalline solid. It is soluble in water and other polar solvents. Its molecular weight is 157.1 g/mol and its molecular formula is C3H6F3N3O .Scientific Research Applications
Synthesis of Heterocyclic Compounds
This compound can be used in the synthesis of heterocyclic compounds. Two typical modes of constructing these heterocyclic ring systems are cyclizing a heterocyclic diamine with a nitrite or reacting hydrazine hydrate with dicarbonyl 1,2,3-triazoles .
Synthesis of 1,2,3-Triazolo[1,5-a]pyrazines
Several unique methods are known, particularly for the synthesis of 1,2,3-triazolo[1,5-a]pyrazines and their benzo-fused quinoxaline and quinoxalinone-containing analogs .
Medicinal Chemistry
Recent applications detail the use of these heterocycles in medicinal chemistry (c-Met inhibition or GABA A modulating activity) as fluorescent probes and as structural units of polymers .
FDA-Approved Drugs
The trifluoromethyl group, which is present in “1-Amino-3-(2,2,2-trifluoroethyl)urea”, is found in many FDA-approved drugs. These drugs have been synthesized and used for various diseases and disorders .
Mechanism of Action
The mechanism of action of 1-Amino-3-(2,2,2-trifluoroethyl)urea is not fully understood, but it is believed to be mediated through the inhibition of various signaling pathways involved in cell growth, inflammation, and neurodegeneration. It has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in inflammation and tumor growth.
Safety and Hazards
properties
IUPAC Name |
1-amino-3-(2,2,2-trifluoroethyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6F3N3O/c4-3(5,6)1-8-2(10)9-7/h1,7H2,(H2,8,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOTCAMCNFOCZPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(F)(F)F)NC(=O)NN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6F3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1094561-65-5 |
Source
|
Record name | 1-amino-3-(2,2,2-trifluoroethyl)urea | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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